Cas no 67363-57-9 (Phenol, 2-(4-methyl-5-isoxazolyl)-)

• Product Name: Phenol, 2-(4-methyl-5-isoxazolyl)-
• CAS No: 67363-57-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 394941
• PubChem ID: 135744208
• Update Time: 2025-04-19

Phenol, 2-(4-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4-methyl-5-isoxazolyl)-
• 6-(4-methyl-2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID80707823
• 67363-57-9
• 6-(4-Methyl-1,2-oxazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• SCHEMBL6764765

• Inchi： 1S/C10H9NO2/c1-7-6-11-13-10(7)8-4-2-3-5-9(8)12/h2-6,12H,1H3
• InChI Key： IWSCDJKCDAHERR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų